2-(Trifluoromethyl)benzyl chloride
Overview
Description
2-(Trifluoromethyl)benzyl chloride, also known as TFMB, is an organochlorine compound with the molecular formula C7H4ClF3. It is a colorless, volatile liquid with a pungent odor. It is widely used in organic synthesis and as an intermediate in the production of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
Chemical Synthesis and Intermediates
2-(Trifluoromethyl)benzyl chloride is integral in the synthesis of various chemical compounds. It acts as a key intermediate in the preparation of other trifluoromethylated compounds. For instance, Magnier and Wakselman (2002) demonstrated its use in the formation of benzyl trifluoromethyl selenide, a precursor to trifluoromethaneselenenyl chloride, highlighting its utility in multi-step chemical syntheses (Magnier & Wakselman, 2002). Zhou Xiao-rui (2006) also discussed its role as an important drug intermediate, especially in the synthesis of 3,5-bis(trifluoromethyl)benzoyl chloride, further emphasizing its significance in pharmaceutical chemistry (Zhou Xiao-rui, 2006).
Catalysis and Organic Reactions
In organic chemistry, this compound is utilized in catalytic processes. Miyake et al. (2014) explored its application in copper-catalyzed nucleophilic trifluoromethylation, demonstrating its role in producing benzylic trifluoromethylated products, a reaction significant for synthesizing complex organic molecules (Miyake et al., 2014). Similarly, Isse, Gennaro, and Vianello (1998) investigated the electrochemical reduction of benzyl chlorides, including this compound, catalyzed by Co(salen), highlighting its importance in electrochemistry (Isse, Gennaro, & Vianello, 1998).
Analytical and Industrial Applications
Prieto-Blanco, López-Mahía, and Prada-Rodríguez (2009) demonstrated the use of benzyl chloride, closely related to this compound, in industrial and pharmaceutical processes, emphasizing its role in studying residual products in these fields (Prieto-Blanco, López-Mahía, & Prada-Rodríguez, 2009). This highlights the broader relevance of benzyl chlorides in analytical chemistry and quality control.
Toxicity and Environmental Impact Studies
Studies have also investigated the toxicity and environmental impact of benzyl chlorides. Lijinsky (1986) conducted a chronic bioassay of benzyl chloride on rats and mice, contributing to the understanding of its long-term health effects and carcinogenic potential (Lijinsky, 1986). This research is crucial for assessing the safety and environmental impact of chemicals related to this compound.
Safety and Hazards
Mechanism of Action
Target of Action
It is known to react with 2-benzo[b]thienyllithium .
Mode of Action
The mode of action of 2-(Trifluoromethyl)benzyl chloride involves a reaction with 2-benzo[b]thienyllithium . This reaction is likely to follow an SN1 pathway, which is typical for 2° and 3° benzylic halides .
Biochemical Pathways
The product of its reaction with 2-benzo[b]thienyllithium is 6-fluorobenzo[b]naphtho[2,3-d]thiophene , suggesting it may influence pathways involving this compound.
Result of Action
Its reaction with 2-benzo[b]thienyllithium yields 6-fluorobenzo[b]naphtho[2,3-d]thiophene , which may have downstream effects.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, strong acids can cause a coagulation necrosis characterized by the formation of a coagulum (eschar) due to the desiccating action of the acid on proteins in specific tissues . Additionally, heating may cause expansion or decomposition leading to violent rupture of containers .
properties
IUPAC Name |
1-(chloromethyl)-2-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClF3/c9-5-6-3-1-2-4-7(6)8(10,11)12/h1-4H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBXDMCQDLOCXRA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CCl)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClF3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20176135 |
Source
|
| Record name | 1-(Chloromethyl)-2-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20176135 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
21742-00-7 |
Source
|
| Record name | 2-Trifluoromethylbenzyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=21742-00-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(Chloromethyl)-2-(trifluoromethyl)benzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021742007 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-(Chloromethyl)-2-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20176135 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(chloromethyl)-2-(trifluoromethyl)benzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.040.494 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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